Cas no 868674-59-3 (N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methoxybenzamide)

• Product Name: N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methoxybenzamide
• CAS No: 868674-59-3
• MF: C₂₀H₁₈N₂O₃S
• MW: 366.433523654938
• CID: 5923630
• PubChem ID: 2151435
• Update Time: 2025-06-22

N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-ethoxy-3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-2-methoxy-
• (Z)-N-(4-ethoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-2-methoxybenzamide
• N-[(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-methoxybenzamide
• F1816-1052
• 868674-59-3
• AKOS024611517
• N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-methoxybenzamide
• N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methoxybenzamide

• Inchi： 1S/C20H18N2O3S/c1-4-13-22-18-16(25-5-2)11-8-12-17(18)26-20(22)21-19(23)14-9-6-7-10-15(14)24-3/h1,6-12H,5,13H2,2-3H3
• InChI Key： QBUSPTTWACWIAU-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC#C)C2=C(OCC)C=CC=C2S1)(=O)C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 366.10381361g/mol
• Monoisotopic Mass: 366.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 548.8±60.0 °C(Predicted)
• pka: -3.44±0.20(Predicted)

Additional information on N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methoxybenzamide

Professional Introduction to Compound with CAS No. 868674-59-3 and Product Name: N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methoxybenzamide

The compound with the CAS number 868674-59-3 and the product name N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methoxybenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including an ethoxy group, an alkyne moiety, and a methoxybenzamide moiety, contributes to its unique chemical properties and reactivity.

In recent years, there has been a growing interest in developing novel therapeutic agents that target various diseases by modulating specific biological pathways. The benzothiazole scaffold, a key structural feature of this compound, is well-known for its broad spectrum of biological activities. Benzothiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific arrangement of functional groups in N-(2Z)-4-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methoxybenzamide enhances its potential to interact with biological targets in a highly specific manner.

The prop-2-yn group in the molecule introduces a triple bond that can participate in various chemical reactions, including cycloadditions and Michael additions. This feature makes the compound a valuable scaffold for designing new molecules with tailored properties. Additionally, the methoxybenzamide moiety contributes to the compound's solubility and bioavailability, which are critical factors for its pharmacological activity. The combination of these structural elements suggests that this compound may exhibit unique pharmacological profiles compared to other benzothiazole derivatives.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. For instance, benzothiazole derivatives have been shown to inhibit enzymes involved in inflammation and cancer progression. The 4-ethoxy group in the molecule may play a role in modulating the electronic properties of the benzothiazole ring, thereby influencing its interaction with biological targets. This structural feature could be particularly important for designing molecules with enhanced binding affinity and selectivity.

The synthesis of N-(2Z)-4-ethoxy-3-(prop-2-yn)-1H-indazolizinon involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and palladium-mediated cross-coupling reactions, has been instrumental in achieving the desired molecular structure. These methods not only improve the efficiency of the synthesis but also allow for the introduction of complex functional groups with high precision.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. In vitro assays have demonstrated that it exhibits inhibitory activity against several enzymes involved in inflammatory pathways. This suggests that it may have therapeutic potential for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary animal studies have shown that it can modulate immune responses without significant side effects.

The development of new drug candidates often involves a multidisciplinary approach that integrates knowledge from chemistry, biology, and pharmacology. The study of N-(2Z)-4-hydroxyethylamino]-5-methylpyridazinylidenemalononitrile has provided valuable insights into how structural modifications can influence biological activity. This compound serves as a model system for understanding the relationship between molecular structure and pharmacological properties.

The future prospects for this compound are promising. Further research is needed to fully elucidate its mechanism of action and to optimize its pharmacokinetic properties. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating these findings into clinical applications. As our understanding of biological pathways continues to grow, compounds like N-(5-aminoindanone) will play an increasingly important role in drug development.

In conclusion,N-(5-chloro-pyridinylidenemalononitrile) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising pharmacological activity make it a valuable candidate for further investigation. As research progresses, this compound has the potential to lead to the development of new therapeutic agents that address unmet medical needs.